N-(4-Chloro-3-methylphenyl)-N'-(trifluoromethyl)urea

• CAS No.: 56969-97-2
• Molecular Formula: C9H8ClF3N2O
• Molecular Weight: 252.62 g/mol
• IUPAC Name: 1-(4-chloro-3-methylphenyl)-3-(trifluoromethyl)urea
• InChI: InChI=1S/C9H8ClF3N2O/c1-5-4-6(2-3-7(5)10)14-8(16)15-9(11,12)13/h2-4H,1H3,(H2,14,15,16)
• InChI Key: GSDBDFSZHSLKJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)NC(F)(F)F)Cl

Description

N-(4-Chloro-3-methylphenyl)-N'-(trifluoromethyl)urea is a useful research compound. Its molecular formula is C9H8ClF3N2O and its molecular weight is 252.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 3-methyl-4-chloroaniline (70 grams; 0.5 mol) in toluene (150 ml) is placed into a pressure vessel, and is cooled in an acetone-dry ice bath. Trifluoromethyl isocyanate (56 grams; 0.5 mol) is added and the pressure vessel is sealed. The reaction mixture is warmed to about 25° C. and is allowed to stand for about 24 hours. After this time the reaction vessel is opened and its contents are stripped of toluene by evaporation under reduced pressure. The residue is then recrystallized to yield N-(3-methyl-4-chlorophenyl)-N'-trifluoromethyl urea.